(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-isopropoxybenzamide

• IUPAC Name: N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H17ClN2O2S/c1-11(2)23-14-7-4-12(5-8-14)17(22)20-18-21(3)15-9-6-13(19)10-16(15)24-18/h4-11H,1-3H3
• InChI Key: RIWQTUCDFPGCCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)Cl)C
• Molecular Formula: C18H17ClN2O2S
• Molecular Weight: 360.9 g/mol

Description

“6-Chloro-3-methylbenzo[d]thiazol-2(3H)-one” is a chemical compound with the molecular formula C8H6ClNOS and a molecular weight of 199.66. It’s used for research purposes.

Molecular Structure Analysis

The molecular structure of “6-Chloro-3-methylbenzo[d]thiazol-2(3H)-one” includes a benzothiazolone ring with a chlorine atom and a methyl group attached.

Physical And Chemical Properties Analysis

The compound “6-Chloro-3-methylbenzo[d]thiazol-2(3H)-one” should be stored sealed in a dry environment at 2-8°C.

Scientific Research Applications

Organic Electronics

Thiazolo[5,4-d]thiazoles: . This makes derivatives like our compound of interest promising candidates for use in organic electronics, particularly as semiconductors in plastic electronics. Their ability to expand the conjugated backbone of semiconducting materials could be pivotal in the development of organic photovoltaics.

Future Directions

Thiazolo[5,4-d]thiazoles are seen as promising building blocks in the synthesis of semiconductors for plastic electronics. This suggests that compounds containing similar structures, such as “(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-isopropoxybenzamide”, could also have potential applications in this field.